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Compound of Interest |

Compound Name: Prodan-dé
CAS No.: 1794759-31-1
Cat. No.: B587377
. J

Executive Summary & Chemical Identity

This guide outlines the mandatory protocols for the handling and disposal of Prodan-d6 (6-
Propionyl-2-(dimethylamino-d6)naphthalene).[1] While Prodan-d6 is a stable isotope-labeled
analog of the fluorescent probe Prodan, it requires specific handling due to its high cost,
potential biological activity, and status as a naphthalene derivative.[1]

Scientific Integrity Note: Unlike radioactive isotopes, Prodan-d6 is stable and non-radioactive.
[1] However, "d6" indicates the substitution of six hydrogen atoms with deuterium (mass shift
+6 Da), typically on the dimethylamino group. Disposal protocols must treat this as a hazardous
organic chemical waste, not radioactive waste, unless mixed with radiolabels.

Physicochemical Data for Disposal Planning
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Parameter

Data

Relevance to Disposal

Chemical Name

6-Propionyl-2-(dimethylamino-
d6)naphthalene

Primary identifier for waste

manifests.

CAS Number

1794759-31-1

Required for regulatory

tracking.[1]

Parent CAS

70504-01-7 (Prodan)

Use for hazard extrapolation if

d6-specific data is absent.[1]

Molecular Formula

C1sH11DsNO

Non-halogenated organic.[1]

Soluble in MeOH, DMF,

Dictates liquid waste stream

Solubility o )
Acetonitrile (Organic Solvents).[1]
Keep waste containers
Stability Light & Moisture Sensitive opaque/sealed to prevent

uncontrolled degradation.[1]

Hazard Profile & Safety Causality

Why we take these precautions: Although Prodan-d6 is often classified as "Research Use

Only" with limited toxicity data, we strictly apply the Precautionary Principle.[1] Structural

analogs (naphthalene derivatives) are known irritants and potential environmental toxins.[1]

o Health Hazards: Potential Skin Irritant (H315), Eye Irritant (H319).[1][2] May cause
respiratory irritation if dust is inhaled.[1]

o Chemical Incompatibility: Reacts with strong oxidizing agents.[1][3]

o Operational Rule: Never dispose of Prodan-d6 in waste containers holding strong

oxidizers (e.g., Nitric acid, Peroxides) to prevent exothermic reactions or fire.[1]

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound & Heavily
Contaminated Solids)

Applicability: Expired powder, spill cleanup materials, heavily contaminated weighing boats.
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e Segregation: Do not mix with general trash or biohazard waste.[1]

e Primary Containment: Place the solid waste into a clear, sealable polyethylene bag or a
wide-mouth high-density polyethylene (HDPE) jar.[1]

e Labeling: Affix a hazardous waste label.
o Constituents: "Solid Debris contaminated with Prodan-d6 (Naphthalene derivative)."[1]
o Hazard Check: "Irritant," "Toxic."[1]

o Secondary Containment: Place the sealed primary container into the lab's satellite
accumulation area (SAA) solid waste drum.

B. Liquid Waste (Stock Solutions & Reaction Mixtures)

Applicability: DMSO/Methanol stock solutions, HPLC effluent.[1]
» Solvent Identification: Determine the primary solvent (e.g., Methanol, Acetonitrile).[1]
e Stream Selection:

o Non-Halogenated Organic Waste: If dissolved in MeOH, EtOH, DMSO, or Acetonitrile.[1]
(Most Common)

o Halogenated Organic Waste: Only if dissolved in DCM or Chloroform.[1]

o Agueous Waste: Prodan-d6 has low water solubility.[1][4] Aqueous mixtures should
generally be treated as organic waste due to the presence of the organic solute, or verified
for concentration before drain disposal (rarely permitted for research chemicals).

o Transfer: Pour into the appropriate carboy using a funnel to prevent spills.

e Rinsing: Triple-rinse the empty stock vial with a compatible solvent (e.g., acetone) and add
the rinsate to the liquid waste container. Deface the label on the empty vial and discard it in
glass trash.

C. Operational Workflow Diagram
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The following logic gate ensures the correct waste stream selection, preventing costly re-
classification fees by waste vendors.

Start: Prodan-d6 Waste

Physical State?

Powder/Wipes

Solid / Debris Liquid Solution

Solid Hazardous Waste Solvent Tvne?
(Tag: Naphthalene deriv.) ype:

Non-Halogenated Halogenated
(MeOH, DMSO, ACN) (DCM, Chloroform)

Organic Waste Stream A Organic Waste Stream B
(Non-Halogenated) (Halogenated)

Click to download full resolution via product page

Caption: Decision matrix for segregating Prodan-d6é waste streams to ensure regulatory
compliance.

Emergency Procedures
Self-Validating Safety System:
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o Skin Contact: Wash with soap and water for 15 minutes.[1] Reasoning: Prodan is lipophilic;
water alone may not remove it efficiently without soap surfactant.[1]

o Spill (Solid): Dampen a paper towel with ethanol (not water) to wipe up powder.[1]
Reasoning: Prevents dust generation and utilizes solubility for effective cleaning.[1][5]

o Spill (Liquid): Absorb with vermiculite or spill pads.[1] Dispose of as solid hazardous waste.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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